Cas no 2171635-72-4 (10-(cyclopropylmethyl)-2-methyl-6-oxa-2,9-diazaspiro4.5decane)

• Product Name: 10-(cyclopropylmethyl)-2-methyl-6-oxa-2,9-diazaspiro4.5decane
• CAS No: 2171635-72-4
• MF: C₁₂H₂₂N₂O
• MW: 210.315883159637
• CID: 5565176
• PubChem ID: 165595808
• Update Time: 2025-06-10

10-(cyclopropylmethyl)-2-methyl-6-oxa-2,9-diazaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 10-(cyclopropylmethyl)-2-methyl-6-oxa-2,9-diazaspiro[4.5]decane
• EN300-1637854
• 2171635-72-4
• 10-(cyclopropylmethyl)-2-methyl-6-oxa-2,9-diazaspiro4.5decane

• Inchi： 1S/C12H22N2O/c1-14-6-4-12(9-14)11(8-10-2-3-10)13-5-7-15-12/h10-11,13H,2-9H2,1H3
• InChI Key： OCXQFGSQUPLGIW-UHFFFAOYSA-N
• SMILES： O1CCNC(CC2CC2)C21CN(C)CC2

Computed Properties

• Exact Mass: 210.173213330g/mol
• Monoisotopic Mass: 210.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 24.5Ų

Additional information on 10-(cyclopropylmethyl)-2-methyl-6-oxa-2,9-diazaspiro4.5decane

Exploring 10-(cyclopropylmethyl)-2-methyl-6-oxa-2,9-diazaspiro[4.5]decane (CAS No. 2171635-72-4): A Comprehensive Overview

The compound 10-(cyclopropylmethyl)-2-methyl-6-oxa-2,9-diazaspiro[4.5]decane (CAS No. 2171635-72-4) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical research. This spirocyclic derivative, characterized by its cyclopropylmethyl and diazaspiro moieties, represents a promising scaffold for drug discovery. Researchers are particularly interested in its ability to modulate biological targets, making it a subject of intense study in medicinal chemistry.

One of the key features of 10-(cyclopropylmethyl)-2-methyl-6-oxa-2,9-diazaspiro[4.5]decane is its spirocyclic core, which enhances molecular rigidity and improves binding affinity to specific receptors. This structural attribute is often sought after in the design of central nervous system (CNS) therapeutics, a hot topic in current pharmaceutical trends. With the growing demand for novel neuromodulators and neuroprotective agents, this compound’s potential is being explored in preclinical studies.

The cyclopropylmethyl group in this molecule is another critical element, as it can influence metabolic stability and pharmacokinetic properties. This aligns with the increasing focus on drug-likeness and ADME (Absorption, Distribution, Metabolism, Excretion) optimization in modern drug development. Scientists are investigating whether this substituent can reduce off-target effects while maintaining efficacy—a common challenge addressed in AI-driven drug design platforms.

In the context of synthetic chemistry, the preparation of 10-(cyclopropylmethyl)-2-methyl-6-oxa-2,9-diazaspiro[4.5]decane involves innovative strategies such as cascade cyclization and transition-metal catalysis. These methods are frequently discussed in academic forums and industry conferences, reflecting their relevance to green chemistry and sustainable synthesis. The compound’s CAS No. 2171635-72-4 serves as a unique identifier, enabling researchers to track its progress in patents and publications.

From a commercial perspective, the demand for spirocyclic compounds like this one is rising, driven by their versatility in addressing unmet medical needs. Pharmaceutical companies are actively screening such libraries for GPCR (G Protein-Coupled Receptor) modulation, a trending area in precision medicine. Additionally, the compound’s potential role in neurodegenerative disease research aligns with global health priorities, such as Alzheimer’s and Parkinson’s disease.

In summary, 10-(cyclopropylmethyl)-2-methyl-6-oxa-2,9-diazaspiro[4.5]decane (CAS No. 2171635-72-4) exemplifies the intersection of structural innovation and therapeutic potential. Its study contributes to broader discussions on drug discovery, molecular design, and biomedical breakthroughs, making it a compelling subject for both academia and industry.